![molecular formula C15H21NO5 B6147835 (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid CAS No. 1283766-35-7](/img/no-structure.png)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid
Overview
Description
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C15H21NO5 and its molecular weight is 295.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid involves the protection of the amine group, followed by the synthesis of the desired chiral intermediate, and then deprotection to obtain the final product.", "Starting Materials": [ "4-hydroxyphenylacetic acid", "tert-butyl carbamate", "2-methyl-3-hydroxybutyric acid", "DCC", "DMAP", "HCl", "NaOH", "EtOAc", "NaHCO3", "NaCl", "H2O" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 4-hydroxyphenylacetic acid with tert-butyl carbamate in the presence of DCC and DMAP to obtain the tert-butyl carbamate ester intermediate.", "Step 2: Synthesis of the chiral intermediate by reacting the tert-butyl carbamate ester intermediate with 2-methyl-3-hydroxybutyric acid in the presence of HCl to obtain the (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid intermediate.", "Step 3: Deprotection of the tert-butyl carbamate group by reacting the (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid intermediate with NaOH in EtOAc to obtain the final product, (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxyphenyl)-2-methylpropanoic acid.", "Step 4: Purification of the final product by washing with NaHCO3, NaCl, and H2O." ] } | |
CAS No. |
1283766-35-7 |
Molecular Formula |
C15H21NO5 |
Molecular Weight |
295.3 |
Purity |
95 |
Origin of Product |
United States |
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